Cas no 55815-20-8 ([1,1'-Biphenyl]-2-ol,3,5-dibromo-)

• Product Name: [1,1'-Biphenyl]-2-ol,3,5-dibromo-
• CAS No: 55815-20-8
• MF: C₁₂H₈Br₂O
• MW: 327.999321937561
• CID: 376278
• PubChem ID: 262352
• Update Time: 2025-04-19

[1,1'-Biphenyl]-2-ol,3,5-dibromo- Chemical and Physical Properties

Names and Identifiers

• [1,1'-Biphenyl]-2-ol,3,5-dibromo-
• 2,4-DIBROMO-6-PHENYLPHENOL
• 3,5-Dibrom-biphenyl-2-ol
• 3,5-Dibromo-2-hydroxybiphenyl
• 3,5-dibromobiphenyl-2-ol
• 3,5-dibromo-biphenyl-2-ol
• 3.5-Dibrom-2-hydroxy-biphenyl
• 4,6-dibromo-2-phenylphenol
• 4.6-Dibrom-2-phenyl-phenol
• AC1L67B9
• AC1Q26NU
• AC1Q785C
• AR-1E9536
• NSC95809
• SureCN8898818
• E89328
• 3,5-DIBROMO-[1,1'-BIPHENYL]-2-OL
• 55815-20-8
• 15460-14-7
• InChI=1/C12H8Br2O/c13-9-6-10(12(15)11(14)7-9)8-4-2-1-3-5-8/h1-7,15
• FLAJYIKIPQZYAY-UHFFFAOYSA-N
• DTXSID30294319
• NSC-95809
• SCHEMBL8898818
• [1,1'-Biphenyl]-2-ol, 3,5-dibromo-
• Phenol, 2,4-dibromo-6-phenyl-
• 3,5-Dibromo[1,1'-biphenyl]-2-ol #

• Inchi： 1S/C12H8Br2O/c13-9-6-10(12(15)11(14)7-9)8-4-2-1-3-5-8/h1-7,15H
• InChI Key： FLAJYIKIPQZYAY-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CC(=C1O)C1C=CC=CC=1)Br

Computed Properties

• Exact Mass: 325.89414
• Monoisotopic Mass: 325.89419g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• PSA: 20.23
• LogP: 4.58420

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Brominated biphenyls